tert-butyl 4-(2-bromoethyl)-3-oxopiperazine-1-carboxylate
Overview
Description
Tert-butyl 4-(2-bromoethyl)-3-oxopiperazine-1-carboxylate, also known as TBEP, is a chemical compound with a variety of applications in scientific research. TBEP is a versatile compound that can be used in a wide range of experiments and applications. TBEP is a highly reactive compound, and its reactivity makes it an ideal choice for a variety of scientific research applications.
Scientific Research Applications
Tert-butyl 4-(2-bromoethyl)-3-oxopiperazine-1-carboxylate has a variety of applications in scientific research. It is a versatile compound that can be used in a wide range of experiments and applications. tert-butyl 4-(2-bromoethyl)-3-oxopiperazine-1-carboxylate is used in the synthesis of pharmaceuticals, in the synthesis of polymers, and as a catalyst in organic synthesis. It is also used in the synthesis of dyes, solvents, surfactants, and other organic compounds. tert-butyl 4-(2-bromoethyl)-3-oxopiperazine-1-carboxylate is also used in the synthesis of peptides, proteins, and other biomolecules.
Mechanism of Action
The mechanism of action of tert-butyl 4-(2-bromoethyl)-3-oxopiperazine-1-carboxylate is based on its reactivity. tert-butyl 4-(2-bromoethyl)-3-oxopiperazine-1-carboxylate is a highly reactive compound, and its reactivity makes it an ideal choice for a variety of scientific research applications. tert-butyl 4-(2-bromoethyl)-3-oxopiperazine-1-carboxylate reacts with a variety of substrates, including alkyl halides, alkylating agents, and other compounds. In the presence of a base, tert-butyl 4-(2-bromoethyl)-3-oxopiperazine-1-carboxylate reacts with alkyl halides to form a tert-butyl 4-(2-bromoethyl)-3-oxopiperazine-1-carboxylate ester. In the presence of an alkylating agent, tert-butyl 4-(2-bromoethyl)-3-oxopiperazine-1-carboxylate reacts with alkyl halides to form a tert-butyl 4-(2-bromoethyl)-3-oxopiperazine-1-carboxylate amide.
Biochemical and Physiological Effects
tert-butyl 4-(2-bromoethyl)-3-oxopiperazine-1-carboxylate has a variety of biochemical and physiological effects. tert-butyl 4-(2-bromoethyl)-3-oxopiperazine-1-carboxylate has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. tert-butyl 4-(2-bromoethyl)-3-oxopiperazine-1-carboxylate has also been shown to act as an antioxidant, and has been shown to inhibit the oxidation of lipids. tert-butyl 4-(2-bromoethyl)-3-oxopiperazine-1-carboxylate has also been shown to inhibit the activity of enzymes involved in cholesterol metabolism, and has been shown to inhibit the formation of atherosclerotic plaques.
Advantages and Limitations for Lab Experiments
Tert-butyl 4-(2-bromoethyl)-3-oxopiperazine-1-carboxylate has several advantages and limitations for lab experiments. One of the main advantages of using tert-butyl 4-(2-bromoethyl)-3-oxopiperazine-1-carboxylate in lab experiments is its high reactivity. This allows for a wide range of reactions to be conducted in a short amount of time. Additionally, tert-butyl 4-(2-bromoethyl)-3-oxopiperazine-1-carboxylate is relatively inexpensive, making it a cost-effective choice for lab experiments. However, tert-butyl 4-(2-bromoethyl)-3-oxopiperazine-1-carboxylate is also a highly reactive compound, and as such, it can be dangerous to handle. It is important to take the necessary safety precautions when handling tert-butyl 4-(2-bromoethyl)-3-oxopiperazine-1-carboxylate in the lab.
Future Directions
Tert-butyl 4-(2-bromoethyl)-3-oxopiperazine-1-carboxylate has a variety of potential future applications. One potential application is in the synthesis of novel pharmaceuticals and other compounds. tert-butyl 4-(2-bromoethyl)-3-oxopiperazine-1-carboxylate can be used as a catalyst in the synthesis of peptides, proteins, and other biomolecules. Additionally, tert-butyl 4-(2-bromoethyl)-3-oxopiperazine-1-carboxylate can be used in the synthesis of polymers, surfactants, and solvents. Finally, tert-butyl 4-(2-bromoethyl)-3-oxopiperazine-1-carboxylate can be used in the synthesis of dyes and other organic compounds.
Synthesis Methods
Tert-butyl 4-(2-bromoethyl)-3-oxopiperazine-1-carboxylate can be synthesized using a variety of methods. The most common method is the reaction of tert-butyl 4-(2-bromoethyl)-3-oxopiperazine-1-carboxylic acid with a base, such as sodium hydroxide. This reaction produces tert-butyl 4-(2-bromoethyl)-3-oxopiperazine-1-carboxylate in a high yield. Other methods of synthesis include the use of a Grignard reagent, the reaction of tert-butyl 4-(2-bromoethyl)-3-oxopiperazine-1-carboxylic acid with an alkyl halide, and the reaction of tert-butyl 4-(2-bromoethyl)-3-oxopiperazine-1-carboxylic acid with an alkylating agent.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 4-(2-bromoethyl)-3-oxopiperazine-1-carboxylate involves the reaction of tert-butyl 4-(chloromethyl)-3-oxopiperazine-1-carboxylate with sodium bromide in the presence of a phase transfer catalyst.", "Starting Materials": [ "tert-butyl 4-(chloromethyl)-3-oxopiperazine-1-carboxylate", "sodium bromide", "phase transfer catalyst" ], "Reaction": [ "Add tert-butyl 4-(chloromethyl)-3-oxopiperazine-1-carboxylate and sodium bromide to a reaction flask", "Add the phase transfer catalyst to the reaction mixture", "Stir the reaction mixture at room temperature for several hours", "Extract the product with a suitable solvent", "Purify the product by recrystallization or chromatography" ] } | |
CAS RN |
2768327-29-1 |
Product Name |
tert-butyl 4-(2-bromoethyl)-3-oxopiperazine-1-carboxylate |
Molecular Formula |
C11H19BrN2O3 |
Molecular Weight |
307.2 |
Purity |
95 |
Origin of Product |
United States |
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